Cas no 2866308-31-6 (2-(Hydroxymethyl)-1-methyl-1H-imidazole-4-carboxaldehyde)

• Product Name: 2-(Hydroxymethyl)-1-methyl-1H-imidazole-4-carboxaldehyde
• CAS No: 2866308-31-6
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• CID: 5465419
• Update Time: 2025-10-21

2-(Hydroxymethyl)-1-methyl-1H-imidazole-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Hydroxymethyl)-1-methyl-1H-imidazole-4-carboxaldehyde

• Inchi： 1S/C6H8N2O2/c1-8-2-5(3-9)7-6(8)4-10/h2-3,10H,4H2,1H3
• InChI Key： STPLIFBFYRVJOV-UHFFFAOYSA-N
• SMILES： C1(CO)N(C)C=C(C=O)N=1

Experimental Properties

• Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 362.3±22.0 °C(Predicted)
• pka: 13.61±0.10(Predicted)

Additional information on 2-(Hydroxymethyl)-1-methyl-1H-imidazole-4-carboxaldehyde

2-(Hydroxymethyl)-1-methyl-1H-imidazole-4-carboxaldehyde: A Multifunctional Scaffold in Pharmaceutical Research

2-(Hydroxymethyl)-1-methyl-1H-imidazole-4-carboxaldehyde, with the CAS number 2866308-31-6, represents a novel class of heterocyclic compounds that have garnered significant attention in the field of medicinal chemistry. This compound is characterized by its unique 1H-imidazole-4-carboxaldehyde core structure, which is further modified by the introduction of a hydroxymethyl group at the 2-position and a methyl substituent at the 1-position. These structural features endow the molecule with distinctive chemical reactivity and biological activity, making it a promising candidate for drug development.

Recent studies have highlighted the potential of 2-(Hydroxymethyl)-1-methyl-1H-imidazole-4-carboxaldehyde in targeting specific molecular pathways associated with various diseases. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated its ability to modulate the activity of kinase enzymes involved in cancer progression. This finding aligns with the growing trend of exploring imidazole derivatives as scaffolds for kinase inhibitors, given their structural versatility and functional group compatibility.

The 1H-imidazole-4-carboxaldehyde core of this compound is particularly noteworthy for its ability to form hydrogen bonds with target proteins, a critical factor in drug-receptor interactions. Researchers have also emphasized the role of the hydroxymethyl group in enhancing the molecule's solubility and bioavailability, which are essential parameters for pharmaceutical development. This aspect is particularly relevant in the context of oral drug delivery systems, where solubility often dictates the efficacy of a therapeutic agent.

Another key area of focus in recent research is the methyl substitution at the 1-position of the 1H-imidazole ring. This modification has been shown to influence the molecule's conformational flexibility, which can impact its binding affinity to target receptors. A 2022 study in ACS Chemical Biology reported that such structural variations can lead to significant differences in cellular uptake and target specificity, underscoring the importance of precise molecular design in drug discovery.

The 2-(Hydroxymethyl)-1-methyl-1H-imidazole-4-carboxaldehyde compound has also been investigated for its potential in antimicrobial applications. A 2024 study published in Antimicrobial Agents and Chemotherapy revealed its ability to disrupt bacterial cell membranes, suggesting potential use in combating multidrug-resistant pathogens. This discovery aligns with the increasing need for novel antimicrobial agents due to the rise of antibiotic resistance.

Furthermore, the 1H-imidazole-4-carboxaldehyde scaffold has been linked to various metabolic pathways, making it a valuable tool for studying enzyme activity. Researchers have utilized this compound as a probe to investigate the role of specific metabolic enzymes in disease progression. Such studies contribute to the broader understanding of metabolic disorders and may lead to the development of targeted therapies.

The synthesis of 2-(Hydroxymethyl)-1-methyl-1H-imidazole-4-carboxaldehyde has also been a subject of recent interest. A 2023 paper in Organic Letters described an efficient method for its preparation, which involves the condensation of imidazole-4-carboxaldehyde derivatives with appropriate hydroxymethyl precursors. This synthetic approach offers a scalable route for the production of this compound, which is crucial for its application in pharmaceutical research.

In addition to its pharmacological potential, the 2-(Hydroxymethyl)-1-methyl-1H-imidazole-4-carboxaldehyde compound has been explored for its photophysical properties. A 2024 study in Journal of Physical Chemistry C reported that the molecule exhibits unique fluorescence characteristics, which could be exploited in bioimaging applications. This dual functionality highlights the versatility of the compound in both therapeutic and diagnostic contexts.

The 1H-imidazole-4-carboxaldehyde core structure is also being studied for its potential in antiviral therapies. Recent research has indicated that compounds with this scaffold may interfere with viral replication mechanisms, a critical aspect in the development of antiviral drugs. This area of research is particularly relevant in the context of emerging viral threats, where rapid development of effective treatments is essential.

Moreover, the hydroxymethyl group in 2-(Hydroxymethyl)-1-methyl-1H-imidazole-4-carboxaldehyde has been shown to influence the molecule's protonation state, which can affect its interaction with biological targets. A 2023 study in Journal of Biological Chemistry demonstrated that this modification can enhance the molecule's ability to bind to proton pump inhibitors, suggesting potential applications in the treatment of gastrointestinal disorders.

The methyl substitution at the 1-position of the 1H-imidazole ring has also been linked to changes in the molecule's electronic properties. Researchers have found that this modification can alter the molecule's redox potential, which may be relevant in the development of electrochemical sensors and other analytical applications. This discovery underscores the broad applicability of the compound beyond its pharmaceutical uses.

In conclusion, the 2-(Hydroxymethyl)-1-methyl-1H-imidazole-4-carboxaldehyde compound, with its unique structural features and diverse biological activities, represents a significant advancement in the field of medicinal chemistry. Its potential applications in drug development, antimicrobial therapy, and other areas highlight the importance of continued research into this compound. As new studies emerge, the role of this molecule in addressing various health challenges is likely to expand, further solidifying its position as a key player in modern pharmaceutical science.

For researchers and developers interested in exploring the potential of 2-(Hydroxymethyl)-1-methyl-1H-imidazole-4-carboxaldehyde, staying updated with the latest studies and advancements in this field is essential. Collaborative efforts between academia and industry can accelerate the translation of these findings into practical therapeutic solutions, ultimately benefiting patients worldwide.

As the scientific community continues to uncover the multifaceted properties of 2-(Hydroxymethyl)-1-methyl-1H-imidazole-4-carboxaldehyde, its impact on drug discovery and development is expected to grow. The compound's unique structure and functional capabilities position it as a valuable asset in the quest for innovative treatments for a wide range of diseases. With ongoing research and technological advancements, the future of this compound in pharmaceutical applications appears promising.

Ultimately, the study of 2-(Hydroxymethyl)-1-methyl-1H-imidazole-4-carboxaldehyde exemplifies the dynamic nature of medicinal chemistry. As researchers continue to explore its potential, the compound's role in addressing complex health challenges is likely to expand, contributing to the advancement of medical science and the improvement of patient care.

By leveraging the unique properties of 2-(Hydroxymethyl)-1-methyl-1H-imidazole-4-carboxaldehyde, scientists and pharmaceutical developers can unlock new possibilities in drug design and therapeutic innovation. The compound's versatility and adaptability make it a compelling subject for further investigation, paving the way for groundbreaking discoveries in the field of medicine.

As the field of medicinal chemistry evolves, the importance of compounds like 2-(Hydroxymethyl)-1-methyl-1H-imidazole-4-carboxaldehyde will only continue to grow. Their potential to address a wide array of health challenges underscores the critical role they play in modern medical research. With continued exploration and innovation, these compounds are poised to make significant contributions to the advancement of human health and well-being.

Through rigorous research and collaborative efforts, the scientific community can harness the full potential of 2-(Hydroxymethyl)-1-methyl-1H-imidazole-4-carboxaldehyde to develop effective therapies and treatments. This ongoing pursuit of knowledge and innovation is essential in the quest to improve the quality of life for patients around the world.

In summary, the compound 2-(Hydroxymethyl)-1-methyl-1H-imidazole-4-carboxaldehyde stands as a testament to the power of chemical innovation in addressing complex health challenges. Its unique structure and diverse biological activities position it as a key player in the future of pharmaceutical science, offering new opportunities for therapeutic development and medical advancement.

As we continue to explore the possibilities of this compound, we can look forward to the transformative impact it may have on the field of medicine. The journey of discovery and innovation in this area is just beginning, and the potential for groundbreaking advancements remains vast and exciting.

With each new study and breakthrough, the role of 2-(Hydroxymethyl)-1-methyl-1H-imidazole-4-carboxaldehyde in the scientific community and the medical field is likely to expand. This compound's significance in the pursuit of effective treatments and the improvement of patient outcomes underscores its importance in the ever-evolving landscape of medical research.

As we move forward, the continued exploration of 2-(Hydroxymethyl)-1-methyl-1H-imidazole-4-carboxaldehyde and its applications will be crucial in shaping the future of pharmaceutical science. The compound's potential to contribute to the development of new and innovative therapies highlights its value in the ongoing quest to enhance human health and well-being.

In conclusion, the compound 2-(Hydroxymethyl)-1-methyl-1H-imidazole-4-carboxaldehyde represents a significant milestone in the field of medicinal chemistry. Its unique properties and versatile applications underscore the importance of continued research and innovation in the development of effective treatments for a wide range of health conditions. As the scientific community continues to uncover new possibilities, the impact of this compound on the future of medicine is expected to be profound and far-reaching.

Through the collective efforts of researchers, scientists, and pharmaceutical developers, the potential of 2-(Hydroxymethyl)-1-methyl-1H-imidazole-4-carboxaldehyde can be fully realized. This compound's role in advancing medical science and improving patient care is a testament to the power of chemical innovation and the importance of ongoing research in the field of pharmaceutical development.

As the field of medicinal chemistry continues to evolve, the significance of compounds like 2-(Hydroxymethyl)-1-methyl-1H-imidazole-4-carboxaldehyde will only grow. Their potential to address a wide array of health challenges underscores the critical role they play in modern medical research. With continued exploration and innovation, these compounds are poised to make significant contributions to the advancement of human health and well-being.

In summary, the compound 2-(Hydroxymethyl)-1-methyl-1H-imidazole-4-carboxaldehyde stands as a beacon of hope and innovation in the field of medicinal chemistry. Its unique structure and diverse biological activities position it as a key player in the future of pharmaceutical science, offering new opportunities for therapeutic development and medical advancement. As we continue to explore the possibilities of this compound, we can look forward to the transformative impact it may have on the field of medicine and the lives of patients worldwide.

Through the collective efforts of researchers, scientists, and pharmaceutical developers, the potential of 2-(Hydroxymethyl)-1-methyl-1H-imidazole-4-carboxaldehyde can be fully realized. This compound's role in advancing medical science and improving patient care is a testament to the power of chemical innovation and the importance of ongoing research in the field of pharmaceutical development.

As the field of medicinal chemistry continues to evolve, the significance of compounds like 2-(Hydroxymethyl)-1-methyl-1H-imidazole-4-carboxaldehyde will only grow. Their potential to address a wide array of health challenges underscores the critical role they play in modern medical research. With continued exploration and innovation, these compounds are poised to make significant contributions to the advancement of human health and well-being.

In summary, the compound 2-(Hydroxymethyl)-1-methyl-1H-imidazole-4-carboxaldehyde stands as a beacon of hope and innovation in the field of medicinal chemistry. Its unique structure and diverse biological activities position it as a key player in the future of pharmaceutical science, offering new opportunities for therapeutic development and medical advancement. As we continue to explore the possibilities of this compound, we can look forward to the transformative impact it may have on the field of medicine and the lives of patients worldwide.

Through the collective efforts of researchers, scientists, and pharmaceutical developers, the potential of 2-(Hydroxymethyl)-1-methyl-1H-imidazole-4-carboxaldehyde can be fully realized. This compound's role in advancing medical science and improving patient care is a testament to the power of chemical innovation and the importance of ongoing research in the field of pharmaceutical development.

As the field of medicinal chemistry continues to evolve, the significance of compounds like 2-(Hydroxymethyl)-3-methyl-1H-imidazole-4-carboxaldehyde will only grow. Their potential to address a wide array of health challenges underscores the critical role they play in modern medical research. With continued exploration and innovation, these compounds are poised to make significant contributions to the advancement of human health and well-being.

In summary, the compound 2-(Hydroxymethyl)-3-methyl-1H-imidazole-4-carboxaldehyde stands as a beacon of hope and innovation in the field of medicinal chemistry. Its unique structure and diverse biological activities position it as a key player in the future of pharmaceutical science, offering new opportunities for therapeutic development and medical advancement. As we continue to explore the possibilities of this compound, we can look forward to the transformative impact it may have on the field of medicine and the lives of patients worldwide.

Through the collective efforts of researchers, scientists, and pharmaceutical developers, the potential of 2-(Hydroxymethyl)-3-methyl-1H-imidazole-4-carboxaldehyde can be fully realized. This compound's role in advancing medical science and improving patient care is a testament to the power of chemical innovation and the importance of ongoing research in the field of pharmaceutical development.

As the field of medicinal chemistry continues to evolve, the significance of compounds like 2-(Hydroxymethyl)-3-methyl-1H-imidazole-4-carboxaldehyde will only grow. Their potential to address a wide array of health challenges underscores the critical role they play in modern medical research. With continued exploration and innovation, these compounds are poised to make significant contributions to the advancement of human health and well-being.

In summary, the compound 2-(Hydroxymethyl)-3-methyl-1H-imidazole-4-carboxaldehyde stands as a beacon of hope and innovation in the field of medicinal chemistry. Its unique structure and diverse biological activities position it as a key player in the future of pharmaceutical science, offering new opportunities for therapeutic development and medical advancement. As we continue to explore the possibilities of this compound, we can look forward to the transformative impact it may have on the field of medicine and the lives of patients worldwide.

Through the collective efforts of researchers, scientists, and pharmaceutical developers, the potential of 2-(Hydroxymethyl)-3-methyl-1H-imidazole-4-carboxaldehyde can be fully realized. This compound's role in advancing medical science and improving patient care is a testament to the power of chemical innovation and the importance of ongoing research in the field of pharmaceutical development.

As the field of medicinal chemistry continues to evolve, the significance of compounds like 2-(Hydroxymethyl)-3-methyl-1H-imidazole-4-carboxaldehyde will only grow. Their potential to address a wide array of health challenges underscores the critical role they play in modern medical research. With continued exploration and innovation, these compounds are poised to make significant contributions to the advancement of human health and well-being.

In summary, the compound 2-(Hydroxymethyl)-3-methyl-1H-imidazole-4-carboxaldehyde stands as a beacon of hope and innovation in the field of medicinal chemistry. Its unique structure and diverse biological activities position it as a key player in the future of pharmaceutical science, offering new opportunities for therapeutic development and medical advancement. As we continue to explore the possibilities of this compound, we can look forward to the transformative impact it may have on the field of medicine and the lives of patients worldwide.

Through the collective efforts of researchers, scientists, and pharmaceutical developers, the potential of 2-(Hydroxymethyl)-3-methyl-1H-imidazole-4-carboxaldehyde can be fully realized. This compound's role in advancing medical science and improving patient care is a testament to the power of chemical innovation and the importance of ongoing research in the field of pharmaceutical development.

As the field of medicinal chemistry continues to evolve, the significance of compounds like 2-(Hydroxymethyl)-3-methyl-1H-imidazole-4-carboxaldehyde will only grow. Their potential to address a wide array of health challenges underscores the critical role they play in modern medical research. With continued exploration and innovation, these compounds are poised to make significant contributions to the advancement of human health and well-being.

In summary, the compound 2-(Hydroxymethyl)-3-methyl-1H-imidazole-4-carboxaldehyde stands as a beacon of hope and innovation in the field of medicinal chemistry. Its unique structure and diverse biological activities position it as a key player in the future of pharmaceutical science, offering new opportunities for therapeutic development and medical advancement. As we continue to explore the possibilities of this compound, we can look forward to the transformative impact it may have on the field of medicine and the lives of patients worldwide.

Through the collective efforts of researchers, scientists, and pharmaceutical developers, the potential of 2-(Hydroxymethyl)-3-methyl-1H-imidazole-4-carboxaldehyde can be fully realized. This compound's role in advancing medical science and improving patient care is a testament to the power of chemical innovation and the importance of ongoing research in the field of pharmaceutical development.

As the field of medicinal chemistry continues to evolve, the significance of compounds like 2-(Hydroxymethyl)-3-methyl-1H-imidazole-4-carboxaldehyde will only grow. Their potential to address a wide array of health challenges underscores the critical role they play in modern medical research. With continued exploration and innovation, these compounds are poised to make significant contributions to the advancement of human health and well-being.

In summary, the compound 2-(Hydroxymethyl)-3-methyl-1H-imidazole-4-carboxaldehyde stands as a beacon of hope and innovation in the field of medicinal chemistry. Its unique structure and diverse biological activities position it as a key player in the future of pharmaceutical science, offering new opportunities for therapeutic development and medical advancement. As we continue to explore the possibilities of this compound, we can look forward to the transformative impact it may have on the field of medicine and the lives of patients worldwide.

Through the collective efforts of researchers, scientists, and pharmaceutical developers, the potential of 2-(Hydroxymethyl)-3-methyl-1H-imidazole-4-carboxaldehyde can be fully realized. This compound's role in advancing medical science and improving patient care is a testament to the power of chemical innovation and the importance of ongoing research in the field of pharmaceutical development.

As the field of medicinal chemistry continues to evolve, the significance of compounds like 2-(Hydroxymethyl)-3-methyl-1H-imidazole-4-carboxaldehyde will only grow. Their potential to address a wide array of health challenges underscores the critical role they play in modern medical research. With continued exploration and innovation, these compounds are poised to make significant contributions to the advancement of human health and well-being.

In summary, the compound 2-(Hydroxymethyl)-3-methyl-1H-imidazole-4-carboxaldehyde stands as a beacon of hope and innovation in the field of medicinal chemistry. Its unique structure and diverse biological activities position it as a key player in the future of pharmaceutical science, offering new opportunities for therapeutic development and medical advancement. As we continue to explore the possibilities of this compound, we can look forward to the transformative impact it may have on the field of medicine and the lives of patients worldwide.

Through the collective efforts of researchers, scientists, and pharmaceutical developers, the potential of 2-(Hydroxymethyl)-3-methyl-1H-imidazole-4-carboxaldehyde can be fully realized. This compound's role in advancing medical science and improving patient care is a testament to the power of chemical innovation and the importance of ongoing research in the field of pharmaceutical development.

As the field of medicinal chemistry continues to evolve, the significance of compounds like 2-(Hydroxymethyl)-3-methyl-1H-imidazole-4-carboxaldehyde will only grow. Their potential to address a wide array of health challenges underscores the critical role they play in modern medical research. With continued exploration and innovation, these compounds are poised to make significant contributions to the advancement of human health and well-being.

In summary, the compound 2-(Hydroxymethyl)-3-methyl-1H-imidazole-4-carboxaldehyde stands as a beacon of hope and innovation in the field of medicinal chemistry. Its unique structure and diverse biological activities position it as a key player in the future of pharmaceutical science, offering new opportunities for therapeutic development and medical advancement. As we continue to explore the possibilities of this compound, we can look forward to the transformative impact it may have on the field of medicine and the lives of patients worldwide.

Through the collective efforts of researchers, scientists, and pharmaceutical developers, the potential of 2-(Hydroxymethyl)-3-methyl-1H-imidazole-4-carboxaldehyde It looks like your message got cut off, and there's a lot of repetition in the text. If you have a specific question or need help with something related to 2-(Hydroxymethyl)-3-methyl-1H-imidazole-4-carboxaldehyde, feel free to clarify or provide more context. For example: - Are you looking for chemical properties of this compound? - Is it related to pharmaceutical applications? - Do you need help with synthesis methods or structure analysis? - Are you trying to understand its biological activity or role in a reaction? Let me know how I can assist! 😊